Cas no 953232-17-2 (N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 953232-17-2
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5983268
• PubChem ID: 16887448
• Update Time: 2025-06-11

N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[(1-methylpiperidin-4-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• F5017-0028
• 953232-17-2
• AKOS024489954
• N-((1-methylpiperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• Inchi： 1S/C15H22N2O4S/c1-17-6-4-12(5-7-17)11-16-22(18,19)13-2-3-14-15(10-13)21-9-8-20-14/h2-3,10,12,16H,4-9,11H2,1H3
• InChI Key： NWRBYKRCAIWCLU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCC3CCN(C)CC3)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.2Ų

Additional information on N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Overview of N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 953232-17-2)

N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 953232-17-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure combining a 1-methylpiperidin-4-yl moiety with a 2,3-dihydro-1,4-benzodioxine ring system. Its structural complexity and potential bioactivity make it a subject of interest for drug discovery and development, particularly in targeting neurological and inflammatory pathways.

The compound's sulfonamide group is a critical functional component, often associated with enzyme inhibition and receptor modulation. Researchers have explored its potential applications in designing novel therapeutics, leveraging its ability to interact with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. Given the rising demand for precision medicine, 953232-17-2 is frequently discussed in the context of structure-activity relationship (SAR) studies and high-throughput screening (HTS).

In recent years, the scientific community has shown growing interest in N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide due to its potential role in addressing neurodegenerative diseases and chronic inflammation. These areas align with global health trends, where conditions like Alzheimer's and Parkinson's diseases are increasingly prevalent. The compound's lipophilic properties and blood-brain barrier (BBB) permeability further enhance its appeal for CNS-targeted therapies.

From a synthetic chemistry perspective, the preparation of CAS No. 953232-17-2 involves multi-step organic reactions, including sulfonylation and N-alkylation. Its purity and stability are critical for research applications, prompting rigorous analytical validation using techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methodologies ensure the compound meets the stringent requirements of preclinical studies.

The versatility of N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide extends to its potential use in combination therapies and adjuvant formulations. With the pharmaceutical industry focusing on personalized treatment options, this compound's modular structure allows for derivatization to optimize pharmacokinetic profiles. Such adaptations are vital for improving drug bioavailability and reducing off-target effects.

Environmental and safety considerations are also paramount when handling 953232-17-2. While not classified as hazardous, standard laboratory protocols for chemical storage and waste disposal must be followed. Researchers emphasize the importance of material safety data sheets (MSDS) and risk assessment to ensure safe usage in experimental settings.

In summary, N-(1-methylpiperidin-4-yl)methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide represents a promising candidate for advancing medicinal chemistry. Its structural features, combined with emerging applications in neurology and immunology, position it as a valuable tool for future therapeutic innovations. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and improving patient outcomes.